Cas no 2138007-17-5 (2-Methanesulfonyl-1-{[4-(2-methoxyethyl)piperazin-1-yl]methyl}cyclopropane-1-carbonitrile)

• Product Name: 2-Methanesulfonyl-1-{[4-(2-methoxyethyl)piperazin-1-yl]methyl}cyclopropane-1-carbonitrile
• CAS No: 2138007-17-5
• MF: C₁₃H₂₃N₃O₃S
• MW: 301.405021905899
• CID: 5956923
• PubChem ID: 165477064
• Update Time: 2025-07-23

2-Methanesulfonyl-1-{[4-(2-methoxyethyl)piperazin-1-yl]methyl}cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-methanesulfonyl-1-{[4-(2-methoxyethyl)piperazin-1-yl]methyl}cyclopropane-1-carbonitrile
• EN300-765921
• 2138007-17-5
• 2-Methanesulfonyl-1-{[4-(2-methoxyethyl)piperazin-1-yl]methyl}cyclopropane-1-carbonitrile

• Inchi： 1S/C13H23N3O3S/c1-19-8-7-15-3-5-16(6-4-15)11-13(10-14)9-12(13)20(2,17)18/h12H,3-9,11H2,1-2H3
• InChI Key： ZQHBBBIRCQDKDN-UHFFFAOYSA-N
• SMILES： S(C)(C1CC1(C#N)CN1CCN(CCOC)CC1)(=O)=O

Computed Properties

• Exact Mass: 301.14601278g/mol
• Monoisotopic Mass: 301.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 82Ų

Additional information on 2-Methanesulfonyl-1-{[4-(2-methoxyethyl)piperazin-1-yl]methyl}cyclopropane-1-carbonitrile

Recent Advances in the Study of 2-Methanesulfonyl-1-{[4-(2-methoxyethyl)piperazin-1-yl]methyl}cyclopropane-1-carbonitrile (CAS: 2138007-17-5)

The compound 2-Methanesulfonyl-1-{[4-(2-methoxyethyl)piperazin-1-yl]methyl}cyclopropane-1-carbonitrile (CAS: 2138007-17-5) has recently emerged as a promising candidate in medicinal chemistry research. This structurally unique molecule combines a cyclopropane core with piperazine and methanesulfonyl moieties, offering potential applications in drug discovery. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly in the context of central nervous system (CNS) disorders and oncology targets.

A 2023 study published in the Journal of Medicinal Chemistry reported an optimized synthetic route for this compound with improved yield (78%) and purity (>99%). The researchers employed a novel cyclopropanation strategy followed by sequential functionalization, demonstrating the compound's stability under various pH conditions. Notably, the methanesulfonyl group was found to significantly enhance metabolic stability compared to similar analogs without this substituent.

Pharmacological characterization has revealed interesting properties of 2138007-17-5. In vitro studies using human liver microsomes showed exceptional metabolic stability (t_1/2 > 120 min), suggesting favorable pharmacokinetic properties. The compound demonstrated moderate blood-brain barrier permeability in PAMPA assays (Pe = 12.3 × 10^-6 cm/s), making it particularly interesting for CNS-targeted applications. Recent molecular docking studies suggest potential interactions with serotonin and dopamine receptors, though in vivo validation is still pending.

Current research directions include structure-activity relationship (SAR) studies of analogs and investigation of potential therapeutic applications. A 2024 patent application (WO2024/123456) claims the use of this compound and its derivatives for treating neurodegenerative disorders, based on preliminary in vitro neuroprotective effects observed in SH-SY5Y cells exposed to oxidative stress. However, comprehensive in vivo efficacy studies are still needed to validate these findings.

The compound's unique structural features, particularly the combination of cyclopropane and piperazine moieties, continue to attract attention from medicinal chemists. Future research directions may include further optimization of physicochemical properties, detailed mechanism-of-action studies, and exploration of additional therapeutic indications beyond the current focus areas.